Cas no 517866-79-4 (tert-Butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate)

Tert-Butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate is a protected piperazine derivative featuring a hydroxyl-functionalized side chain and a tert-butoxycarbonyl (Boc) protecting group. The Boc group enhances stability during synthetic processes, while the hydroxyethyl moiety provides a versatile handle for further functionalization. This compound is particularly valuable in medicinal chemistry and peptide synthesis, where selective deprotection of the Boc group allows controlled modifications. Its solubility in common organic solvents facilitates handling in multi-step reactions. The structural flexibility of the hydroxyethyl group enables conjugation or derivatization, making it a useful intermediate for constructing complex molecules, such as pharmaceuticals or bioactive compounds.
tert-Butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate structure
517866-79-4 structure
Product Name:tert-Butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate
CAS No:517866-79-4
MF:C11H22N2O3
MW:230.303983211517
MDL:MFCD12756014
CID:1023869
PubChem ID:18933038
Update Time:2025-06-08

tert-Butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate
    • tert-Butyl 2-(2-hydroxyethyl)-piperazine-1-carboxylate
    • AS-D03
    • 2-(2-Hydroxyethyl)-1-piperazinecarboxylic acid 1,1-dimethylethyl ester
    • 2-(2-Hydroxy-ethyl)-piperazine-1-carboxylic acid tert-butyl ester
    • OOZBHDCFUFVAOH-UHFFFAOYSA-N
    • tert-Butyl2-(2-hydroxyethyl)piperazine-1-carboxylate
    • P11492
    • SB11233
    • 2-(1-Boc-2-piperazinyl)ethanol
    • 1-Piperazinecarboxylic acid, 2-(2-hydroxyethyl)-, 1,1-dimethylethyl ester
    • SB11231
    • A871186
    • AKOS015841570
    • CS-0054020
    • AS-50928
    • EN300-374214
    • MFCD12756014
    • DTXSID50596620
    • DA-42231
    • N-Boc-2-(2-hydroxyethyl)piperazine
    • SY116315
    • 517866-79-4
    • tert-Butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate
    • (RS)-1-(tert-Butyloxycarbonyl)-2-(2-hydroxyethyl)piperazine
    • SB11235
    • SCHEMBL1283375
    • MDL： MFCD12756014
    • Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-6-5-12-8-9(13)4-7-14/h9,12,14H,4-8H2,1-3H3
    • InChI Key： OOZBHDCFUFVAOH-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CCNCC1CCO)=O

Computed Properties

  • Exact Mass: 230.16300
  • Monoisotopic Mass: 230.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Density: 1.067±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 339.1±17.0 °C at 760 mmHg
  • Flash Point: 158.9±20.9 °C
  • Solubility: Dissolution (78 g/l) (25 º C),
  • PSA: 61.80000
  • LogP: 0.84440
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

tert-Butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate Security Information

tert-Butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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